Cas no 1795031-70-7 (Diethylcarbamazine-d3 Citrate)

• Product Name: Diethylcarbamazine-d3 Citrate
• CAS No: 1795031-70-7
• MF: C₁₆H₂₉N₃O₈
• MW: 394.435250043869
• CID: 4553672
• PubChem ID: 71316049
• Update Time: 2024-11-08

Diethylcarbamazine-d3 Citrate Chemical and Physical Properties

Names and Identifiers

• Diethylcarbamazine-d3 Citrate
• 1795031-70-7
• N,N-diethyl-4-(trideuteriomethyl)piperazine-1-carboxamide;2-hydroxypropane-1,2,3-tricarboxylic acid

• Inchi： 1S/C10H21N3O.C6H8O7/c1-4-12(5-2)10(14)13-8-6-11(3)7-9-13;7-3(8)1-6(13,5(11)12)2-4(9)10/h4-9H2,1-3H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/i3D3;
• InChI Key： PGNKBEARDDELNB-FJCVKDQNSA-N
• SMILES： O=C(N(CC)CC)N1CCN(C([2H])([2H])[2H])CC1.OC(C(=O)O)(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 394.21429513g/mol
• Monoisotopic Mass: 394.21429513g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 411
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 159Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives